Cas no 1333083-66-1 (5-Fluoro-2-(methoxymethyl)phenylboronic acid)

5-Fluoro-2-(methoxymethyl)phenylboronic acid is a versatile boronic acid derivative used extensively in Suzuki-Miyaura cross-coupling reactions, a key methodology in organic synthesis for forming carbon-carbon bonds. The presence of the fluoro substituent enhances its reactivity and selectivity in coupling reactions, while the methoxymethyl group offers stability and solubility in various solvents. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex aromatic frameworks. Its high purity and consistent performance make it a reliable reagent for synthetic applications. Proper handling under inert conditions is recommended to preserve its stability.

5-Fluoro-2-(methoxymethyl)phenylboronic acid structure

1333083-66-1 structure

Product Name:5-Fluoro-2-(methoxymethyl)phenylboronic acid

CAS No:1333083-66-1

MF:C₈H₁₀BFO₃

MW:183.972606182098

MDL:MFCD14687260

CID:4584517

Update Time:2025-05-27

5-Fluoro-2-(methoxymethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 5-fluoro-2-(methoxymethyl)phenylboronic acid
- (5-fluoro-2-(methoxymethyl)phenyl)boronic acid
- [5-fluoro-2-(methoxymethyl)phenyl]boronic acid
- AM86515
- 5-Fluoro-2-(methoxymethyl)phenylboronic acid
- MDL： MFCD14687260
- Inchi： 1S/C8H10BFO3/c1-13-5-6-2-3-7(10)4-8(6)9(11)12/h2-4,11-12H,5H2,1H3
- InChI Key： ZPWWSXGVWWPNHR-UHFFFAOYSA-N
- SMILES： FC1C=CC(COC)=C(B(O)O)C=1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 156
Topological Polar Surface Area: 49.7

5-Fluoro-2-(methoxymethyl)phenylboronic acid Pricemore >>

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